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This guide provides a comparative analysis of the leaching kinetics of various gold telluride
minerals, crucial for developing efficient gold extraction processes. Gold telluride minerals,

such as calaverite (AuTe₂), krennerite ((Au,Ag)Te₂), sylvanite (AuAgTe₄), and petzite

(Ag₃AuTe), are known for their refractory nature, making gold extraction challenging compared

to native gold.[1][2] Understanding their dissolution behavior under different leaching conditions

is paramount for optimizing recovery rates.

Challenges in Leaching Gold Tellurides
The primary difficulty in leaching gold tellurides, particularly in conventional cyanide solutions,

stems from the formation of a passivating layer on the mineral surface.[3][4][5] During

cyanidation, tellurium oxidizes to form tellurium dioxide (TeO₂) or hydrated tellurite (H₂TeO₃),

which are insoluble and hinder the access of the lixiviant to the gold.[3][4][5] This results in

significantly slower dissolution rates compared to native gold.[1][2]

Comparative Leaching Kinetics in Cyanide
Solutions
While direct comparative kinetic studies under identical conditions are scarce, the available

literature provides insights into the relative behavior of different gold telluride minerals in

cyanide solutions.
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Generally, all gold telluride minerals exhibit slow dissolution kinetics in standard cyanide

leaching conditions.[2][5] The order of reactivity can be inferred from hydrothermal alteration

studies, which suggest that calaverite and krennerite transform to a gold-silver alloy at similar

rates, while sylvanite transformation is more sluggish and follows a more complex reaction

pathway.[6] This suggests that the leaching of sylvanite in cyanide might also be comparatively

slower or more complex.

The presence of silver in the mineral lattice, as in sylvanite and petzite, can also influence the

leaching behavior, though detailed comparative kinetic data is limited.

Table 1: Factors Influencing Cyanide Leaching of Gold Tellurides
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Parameter
Effect on Leaching
Kinetics

Observations from
Experimental Data

pH

Higher pH can dissolve the

passivating tellurium oxide

layer, thereby increasing the

leaching rate.[1][7]

High lime concentration is

often necessary to achieve a

high leaching rate.[1]

Cyanide Concentration

Increased cyanide

concentration can enhance the

dissolution rate, but also leads

to higher reagent consumption.

For a gold-gold telluride

sample, increasing cyanide

concentration and pH led to

the simultaneous dissolution of

both.[2]

Oxygen
Crucial for the oxidation and

dissolution of gold.

Increased oxygen aeration did

not significantly improve

leaching kinetics in one study

and led to slightly higher

cyanide consumption.[1]

Lead Nitrate

Acts as a catalyst, potentially

by preventing the formation of

the passivating layer or by

reacting with sulfide ions.

The addition of lead nitrate can

significantly improve the initial

leaching rate.[1][2] For silver

telluride, 100 mg/L of lead

nitrate increased silver

dissolution from 10.5% to

100% in six hours.[2]

Grinding Fineness

Finer grinding increases the

surface area available for

leaching, which can improve

the rate of dissolution.[3][4][8]

For a telluride-type gold

concentrate, increasing the

grinding fineness from -0.038

mm (95%) resulted in a higher

tellurium leaching rate.[3][4]

Alternative Lixiviants for Gold Tellurides
Given the challenges with cyanidation, alternative lixiviants have been investigated for leaching

gold from telluride ores.
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Thiosulfate: Ammoniacal thiosulfate leaching is a promising alternative due to its lower

toxicity and effectiveness for some refractory ores.[1][9] In one study, leaching a refractory

Au-Cu sulfide concentrate containing gold tellurides with a solution of 0.8M S₂O₃²⁻, 0.05M

Cu²⁺, and 4M NH₃ resulted in over 90% gold recovery.[9] However, the leaching of gold
tellurides was observed to be slow.[9]

Thiourea: Thiourea leaching is carried out in acidic conditions and can be effective for gold
telluride ores, especially after pre-treatment like bio-oxidation.[1] An oxidative environment

is required to achieve higher leaching rates.[1]

Chloride: In acidic chloride solutions, gold telluride can be leached using iron(III) as an

oxidant.[7] The reaction can be controlled by the formation of a passivating film of H₂TeO₃ at

lower acid concentrations.[7]

Table 2: Leaching Performance of Alternative Lixiviants on Telluride Minerals

Lixiviant
System

Mineral
Type

Leaching
Conditions

Gold
Extraction

Leaching
Time

Reference

Ammoniacal

Thiosulfate

Refractory

Au-Cu sulfide

concentrate

with gold

tellurides

0.8M S₂O₃²⁻,

0.05M Cu²⁺,

4M NH₃

>90% Not specified [9]

Thiosulfate
Silver

Telluride

Cupric sulfate

as oxidant,

EDTA as

complexing

agent

43.1% 6 hours [2]

Pre-treatment to Enhance Leaching Kinetics
To overcome the refractory nature of gold tellurides, various pre-treatment methods are

employed to break down the mineral structure and liberate the gold before leaching.
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Oxidation: Roasting or chemical oxidation (e.g., with hypochlorite) is a common practice to

decompose the telluride minerals and convert the gold into a more leachable form.[1][2][10]

Ultra-fine Grinding: Reduces the particle size, increasing the surface area for the leaching

reaction.[10]

Bio-oxidation: Utilizes microorganisms to oxidize the telluride and associated sulfide

minerals, making the gold accessible to the lixiviant.[2]

Selective Pre-leaching of Tellurium: An alkaline sulfide leach (Na₂S + NaOH) can be used to

selectively remove tellurium prior to gold cyanidation, which has been shown to significantly

improve gold recovery.[3][4][8][11] A tellurium leaching rate of up to 79.14% has been

achieved under optimized conditions.[8][12][13]

Experimental Protocols
The following are generalized experimental protocols based on the methodologies described in

the cited literature for studying the leaching kinetics of gold telluride minerals.

Protocol 1: Cyanide Leaching of Gold Tellurides
Mineral Preparation: Pure mineral samples (e.g., calaverite, sylvanite) or a gold telluride
concentrate are ground to a specific particle size (e.g., 95% passing 38 µm).[3][4]

Leaching Setup: Leaching is conducted in a stirred tank reactor at a controlled temperature.

The slurry is prepared by mixing the mineral with a cyanide solution of a specific

concentration (e.g., 500 ppm NaCN).[5]

Parameter Control:

pH: Maintained at a desired level (e.g., 11-11.5) using lime (CaO) or sodium hydroxide

(NaOH).[1][5]

Dissolved Oxygen: The slurry is sparged with air or oxygen to maintain a specific

dissolved oxygen level.[1]

Additives: If studying the effect of additives, a specific concentration of lead nitrate (e.g.,

100 mg/L) is added to the solution.[2]
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Sampling and Analysis: Samples of the pregnant leach solution are taken at regular

intervals. The concentration of dissolved gold and tellurium is determined using Atomic

Absorption Spectrometry (AAS) or Inductively Coupled Plasma Mass Spectrometry (ICP-

MS).

Kinetic Analysis: The leaching rate is determined from the change in gold concentration over

time. The data can be fitted to various kinetic models to determine the rate-controlling step.

Protocol 2: Selective Pre-leaching of Tellurium followed
by Cyanidation

Pre-leaching Stage:

The gold telluride concentrate is leached in an alkaline sulfide solution (e.g., 80 g/L Na₂S

and 30 g/L NaOH) at an elevated temperature (e.g., 80°C) for a specific duration (e.g., 3

hours) with a set liquid-to-solid ratio (e.g., 4:1).[3][4][8][11]

The slurry is filtered to separate the tellurium-rich solution from the solid residue.

Cyanidation Stage:

The solid residue from the pre-leaching stage is then subjected to standard cyanide

leaching as described in Protocol 1.[3][4]

Analysis: The leaching efficiency of both tellurium and gold is calculated based on the

analysis of the initial concentrate, the pre-leaching solution, and the final pregnant leach

solution and tailings.

Visualizing the Comparison Workflow
The following diagram illustrates a logical workflow for the comparative analysis of leaching

kinetics of different gold telluride minerals.
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Caption: Workflow for comparing gold telluride leaching kinetics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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